Cas no 477904-47-5 ( )

• Product Name: &nbsp
• CAS No: 477904-47-5
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 931390
• Update Time: 2022-07-27

  Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-hydroxy-4-[(1Z)-4-hydroxy-1-butenyl]-3,5,5-trimethyl- (9CI)
•  

• Inchi： 1S/C13H20O3/c1-10-8-11(15)9-12(2,3)13(10,16)6-4-5-7-14/h4,6,8,14,16H,5,7,9H2,1-3H3/b6-4-
• InChI Key： MNMWNVRFOWCPHF-XQRVVYSFSA-N
• SMILES： C1(=O)CC(C)(C)C(O)(/C=C\CCO)C(C)=C1

Computed Properties

• Exact Mass: 224.141
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2